Cas no 647839-37-0 (4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)-)
647839-37-0 structure
Product Name:4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)-
CAS No:647839-37-0
MF:C13H9ClN4
MW:256.690360784531
CID:416896
PubChem ID:22185752
Update Time:2025-04-19
4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)-
- 1-(6-chloropyridin-3-yl)pent-4-ene-1,2,2-tricarbonitrile
- SCHEMBL5711857
- DTXSID80623372
- 1-(6-Chloro-3-pyridyl)-1,2,2-tricyano-4-pentene
- WRINAJGEUFCACM-UHFFFAOYSA-N
- 647839-37-0
-
- Inchi: 1S/C13H9ClN4/c1-2-5-13(8-16,9-17)11(6-15)10-3-4-12(14)18-7-10/h2-4,7,11H,1,5H2
- InChI Key: WRINAJGEUFCACM-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C(C#N)C(C#N)(C#N)CC=C
Computed Properties
- Exact Mass: 256.05177
- Monoisotopic Mass: 256.0515740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 84.3Ų
Experimental Properties
- PSA: 84.26
4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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